N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-cyclopropylbenzamide
• InChI: InChI=1S/C16H16N2O3S/c19-16(17-13-10-11-13)12-6-8-14(9-7-12)18-22(20,21)15-4-2-1-3-5-15/h1-9,13,18H,10-11H2,(H,17,19)
• InChI Key: CUCIPVVFFMONAU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• Solubility: >47.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit promising properties as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide involves the inhibition of various enzymes and receptors, including carbonic anhydrase, FAAH, and TRPV1. Carbonic anhydrase is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. FAAH is an enzyme that is involved in the metabolism of endocannabinoids, which are lipid signaling molecules that play a role in pain perception and inflammation. TRPV1 is a receptor that is involved in pain perception and inflammation. By inhibiting these enzymes and receptors, N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide can reduce pain perception, inflammation, and cancer progression.
Biochemical and Physiological Effects
N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce pain perception and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and cancer. It has also been found to inhibit cancer cell proliferation and induce apoptosis in cancer cells. Additionally, N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide has been found to exhibit good pharmacokinetic properties, including good oral bioavailability and low toxicity.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide has several advantages for lab experiments. It is easy to synthesize and has good pharmacokinetic properties, making it a promising drug candidate for further development. However, there are also some limitations associated with the use of N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide in lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, it may exhibit off-target effects, which could limit its therapeutic potential.

Future Directions

There are several future directions for the study of N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide. One potential direction is to investigate its potential as a treatment for various types of cancer. Another direction is to explore its potential as a treatment for chronic pain and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide and its potential off-target effects. Overall, N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide is a promising compound with potential applications in the field of medicinal chemistry.

Scientific Research Applications

N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes and receptors, including carbonic anhydrase, FAAH, and TRPV1. These enzymes and receptors are involved in various physiological processes, including pain perception, inflammation, and cancer progression. Therefore, N-cyclopropyl-4-[(phenylsulfonyl)amino]benzamide has been investigated as a potential drug candidate for the treatment of various diseases, including pain, inflammation, and cancer.